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‘ Compound of Interest

Compound Name: 4-Bromo-4'-methylbenzophenone
CAS No.: 76693-57-7
Cat. No.: B1273618

Introduction: The Strategic Importance of Substituted Biaryl Ketones

The biaryl structural motif is a cornerstone in modern medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals
their prevalence in a wide array of biologically active compounds and their utility as versatile synthetic intermediates.[4][5] The benzophenone framew
bifonazole.[5][6]

4-Bromo-4'-methylbenzophenone emerges as a particularly valuable starting material for the synthesis of complex biaryl compounds. Its structure «
reactions, and the methyl group, which can be further functionalized.[7] This application note provides a comprehensive guide for researchers, scienti
a primary focus on the Suzuki-Miyaura and Heck coupling reactions.

Physicochemical Properties of 4-Bromo-4'-methylbenzophenone

A thorough understanding of the starting material's properties is crucial for successful synthesis.

Property Value

Molecular Formula C14H11BrO

Molecular Weight 275.14 g/mol

CAS Number 76693-57-7

Appearance Off-white to pale yellow crystalline powder
Melting Point 104-108 °C

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon bonds, offering high efficiency and functiona
modular approach to constructing complex biaryl architectures.

The Suzuki-Miyaura Coupling: A Robust Method for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the coupling of an organoboron species with an organohalide.[1.
Reaction Principle:

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation ¢
essential for the activation of the boronic acid in the transmetalation step.[12][14]

Workflow Diagram:
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Reaction Setup

Combine Reactants: Reaction Execution
- 4-Bromo-4'-methylbenzophenone
- Arylboronic Acid Degas Mixture Heat to Reaction Temp Monitor F
- Palladium Catalyst (e.g., N2/Ar purge) (with stirring) (TLC/L
- Base
- Solvent

Click to download ft
Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.
Detailed Protocol: Synthesis of 4-Methyl-4'-(phenyl)benzophenone
This protocol details the Suzuki-Miyaura coupling of 4-Bromo-4'-methylbenzophenone with phenylboronic acid.
Materials:
¢ 4-Bromo-4'-methylbenzophenone (1.0 equiv)
» Phenylboronic acid (1.2 equiv)
« Palladium(ll) acetate (Pd(OAc)2) (2 mol%)
« Triphenylphosphine (PPhs) (4 mol%)
* Potassium carbonate (K=COs) (2.0 equiv)
» Toluene/Ethanol/Water (4:1:1 viviv)
» Anhydrous Magnesium Sulfate (MgSOa)
« Silica gel for column chromatography
* Hexanes and Ethyl Acetate for chromatography
Procedure:
* Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Bromo-4'-methylbenzophena
« Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.
» Reagent Addition: Add K2COs (276 mg, 2.0 mmol) followed by the solvent mixture (10 mL).
« Degassing: Degas the reaction mixture by bubbling the inert gas through the solution for 15 minutes.
» Reaction: Heat the mixture to 80 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatogra
« Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 15 mL) a
« Drying and Concentration: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced pressure.
« Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the desired 4-M

Troubleshooting:
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Issue Potential Cause

Low Yield Inefficient catalyst activation

Decomposition of boronic acid Use fresh, high-quality boronic acid.
Homocoupling High temperature or prolonged reaction time
Incomplete Reaction Insufficient base or catalyst

The Heck Reaction: Arylation of Alkenes

The Heck (or Mizoroki-Heck) reaction is a powerful method for the palladium-catalyzed coupling of an aryl halide with an alkene to form a substituted

Reaction Principle:

The Heck reaction mechanism involves the oxidative addition of the aryl bromide to Pd(0), followed by migratory insertion of the alkene into the pallac
regenerated by reductive elimination with a base.[18][19]

Mechanism Diagram:
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Caption: Catalytic cycle of the Heck reaction.

Detailed Protocol: Synthesis of 4-(4-Methylbenzoyl)stilbene
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This protocol describes the Heck coupling of 4-Bromo-4'-methylbenzophenone with styrene.

Materials:

* 4-Bromo-4'-methylbenzophenone (1.0 equiv)

« Styrene (1.5 equiv)

« Palladium(ll) acetate (Pd(OAc)2) (1 mol%)

 Tri(o-tolyl)phosphine (P(o-tol)3) (2 mol%)

o Triethylamine (EtsN) (2.0 equiv)

« N,N-Dimethylformamide (DMF), anhydrous

« Anhydrous Magnesium Sulfate (MgSOa)

« Silica gel for column chromatography

+ Hexanes and Ethyl Acetate for chromatography

Procedure:

* Reaction Setup: In a sealed tube, combine 4-Bromo-4'-methylbenzophenone (275 mg, 1.0 mmol), Pd(OAc)z (2.2 mg, 0.01 mmol), and P(o-tol)s (
« Inert Atmosphere: Seal the tube, then evacuate and backfill with an inert gas (e.g., Argon) three times.

« Reagent Addition: Add anhydrous DMF (5 mL), styrene (156 mg, 1.5 mmol), and EtsN (202 mg, 2.0 mmol) via syringe.

« Reaction: Heat the reaction mixture to 100 °C and stir. Monitor the reaction by TLC or GC-MS. The reaction is typically complete in 12-24 hours.
* Work-up: After cooling to room temperature, pour the reaction mixture into water (30 mL) and extract with diethyl ether (3 x 20 mL).

» Washing: Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

« Drying and Concentration: Dry the organic phase over anhydrous MgSOa, filter, and remove the solvent under reduced pressure.

« Purification: Purify the residue by flash column chromatography (hexanes/ethyl acetate) to yield the trans-stilbene product.

Applications in Drug Discovery and Development

The biaryl ketone scaffolds synthesized from 4-Bromo-4'-methylbenzophenone are of significant interest in drug discovery. The benzophenone cor
antimicrobial properties.[4][5]

* Lead Optimization: The synthetic routes described allow for the rapid generation of analog libraries. By varying the boronic acid in the Suzuki-Miyal
+ Novel Scaffolds: The resulting biaryl ketones can serve as intermediates for more complex molecules. For example, the ketone functionality can be

» Photochemistry: The benzophenone moiety is a well-known photosensitizer.[7][20] This property can be exploited in the design of photoactivatable

Safety and Handling

4-Bromo-4'-methylbenzophenone, like many aryl bromides, should be handled with appropriate care.
+ Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

« Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a chemical fume hood.
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» Storage: Store in a tightly closed container in a cool, dry place.
» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Consult the Safety Data Sheet (SDS) for 4-Bromo-4'-methylbenzophenone for complete safety information.[21]

Conclusion

4-Bromo-4'-methylbenzophenone is a versatile and valuable building block for the synthesis of complex biaryl compounds. The palladium-catalyze«
application note offer a robust foundation for researchers in organic synthesis and drug discovery to leverage this key intermediate in the developmer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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